Cas no 911212-25-4 (Cefoselis (hydrochloride))

Cefoselis hydrochloride is a fourth-generation cephalosporin antibiotic with broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its key advantages include enhanced stability against β-lactamases, making it effective against resistant strains. The compound exhibits potent bactericidal action by inhibiting bacterial cell wall synthesis. Clinically, it is used for treating severe infections such as sepsis, pneumonia, and complicated urinary tract infections. Cefoselis hydrochloride demonstrates favorable pharmacokinetics, including good tissue penetration and a prolonged half-life, allowing for less frequent dosing. Its low toxicity profile and minimal drug interactions further support its utility in critical care settings. The hydrochloride salt form ensures improved solubility and bioavailability.

Cefoselis (hydrochloride) structure

Product Name:Cefoselis (hydrochloride)

CAS No:911212-25-4

MF:C₁₉H₂₃ClN₈O₆S₂

MW:559.018919229507

CID:2601843

PubChem ID:78358333

Update Time:2025-06-08

Cefoselis (hydrochloride) Chemical and Physical Properties

Names and Identifiers

- Cefoselis (hydrochloride)
- Cefoselis hydrochloride
- EX-A8014A
- DA-72063
- 911212-25-4
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[2-(2-hydroxyethyl)-3-iminopyrazol-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrochloride
- AKOS030526987
- HY-B0186A
- CS-2074
- Inchi： InChI=1S/C19H22N8O6S2.ClH/c1-33-24-12(10-8-35-19(21)22-10)15(29)23-13-16(30)27-14(18(31)32)9(7-34-17(13)27)6-25-3-2-11(20)26(25)4-5-28;/h2-3,8,13,17,20,28H,4-7H2,1H3,(H2,21,22)(H,23,29)(H,31,32);1H/b20-11?,24-12-;/t13-,17-;/m1./s1
- InChI Key： NRCXQSKOHNLPOW-ZQCAECPKSA-N
- SMILES： O=C(C(N12)=C(CN3N(CCO)C(C=C3)=N)CS[C@]2([H])[C@H](NC(/C(C4=CSC(N)=N4)=N\OC)=O)C1=O)O.Cl

Computed Properties

Exact Mass: 558.0870505g/mol
Monoisotopic Mass: 558.0870505g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 36
Rotatable Bond Count: 10
Complexity: 1020
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 251Å²

Cefoselis (hydrochloride) Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Cefoselis (hydrochloride) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C876423-5mg	Cefoselis hydrochloride	911212-25-4	98%	5mg	￥1,000.80	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C876423-10mg	Cefoselis hydrochloride	911212-25-4	98%	10mg	￥1,602.00	2022-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci16394-50mg	Cefoselis hydrochloride	911212-25-4	98%	50mg	￥592.00	2023-09-09
Crysdot LLC	CD31000309-5mg	Cefoselis hydrochloride	911212-25-4	98+%	5mg	$68	2024-07-18
Crysdot LLC	CD31000309-10mg	Cefoselis hydrochloride	911212-25-4	98+%	10mg	$109	2024-07-18
Crysdot LLC	CD31000309-50mg	Cefoselis hydrochloride	911212-25-4	98+%	50mg	$281	2024-07-18
Crysdot LLC	CD31000309-100mg	Cefoselis hydrochloride	911212-25-4	98+%	100mg	$450	2024-07-18

Cefoselis (hydrochloride) Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
4. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
5. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538

Additional information on Cefoselis (hydrochloride)

Comprehensive Overview of Cefoselis (hydrochloride) (CAS No. 911212-25-4): Mechanism, Applications, and Modern Research Insights

Cefoselis (hydrochloride) (CAS No. 911212-25-4) is a fourth-generation cephalosporin antibiotic renowned for its broad-spectrum antibacterial activity. As a derivative of cefoselis sulfate, its hydrochloride form enhances solubility and bioavailability, making it a critical therapeutic agent in combating resistant bacterial infections. With the rise of antimicrobial resistance (AMR), cefoselis hydrochloride has garnered attention for its efficacy against Gram-positive and Gram-negative pathogens, including MRSA and Pseudomonas aeruginosa.

The molecular structure of Cefoselis (hydrochloride) features a β-lactam ring, which inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs). This mechanism aligns with current research trends focusing on novel antibiotic targets and drug repurposing. Clinically, it is administered intravenously for severe infections like nosocomial pneumonia and sepsis, addressing the growing demand for hospital-acquired infection (HAI) treatments.

Recent studies highlight Cefoselis (hydrochloride)'s synergy with adjuvant therapies, such as immunomodulators, to enhance efficacy. This aligns with the WHO Global Action Plan on AMR, emphasizing combination therapies. Additionally, its stability under varying pH conditions makes it a candidate for oral formulation development, a hot topic in pharmaceutical innovation.

From a commercial perspective, Cefoselis (hydrochloride) is manufactured under stringent GMP guidelines, ensuring high purity (>98%). Analytical techniques like HPLC and mass spectrometry are employed for quality control, reflecting industry standards for antibiotic potency testing. Researchers also explore its structure-activity relationship (SAR) to design next-gen analogs, a trend driven by AI-driven drug discovery platforms.

Environmental concerns around antibiotic residues have spurred investigations into Cefoselis (hydrochloride)'s biodegradability. Innovations like green chemistry synthesis and enzyme-catalyzed production are being explored to reduce ecological impact, resonating with the sustainable pharma movement.

In conclusion, Cefoselis (hydrochloride) (CAS No. 911212-25-4) exemplifies the intersection of traditional antibiotic design and modern therapeutic strategies. Its role in addressing AMR, coupled with ongoing research into drug delivery optimization and ecological safety, positions it as a pivotal compound in infectious disease management.